1-phenyl-3,4-dihydropyrimidin-2(1H)-one

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 3-phenyl-1,6-dihydropyrimidin-2-one
• InChI: InChI=1S/C10H10N2O/c13-10-11-7-4-8-12(10)9-5-2-1-3-6-9/h1-6,8H,7H2,(H,11,13)
• InChI Key: JFLJYEIXHVHRRO-UHFFFAOYSA-N
• Canonical SMILES: C1C=CN(C(=O)N1)C2=CC=CC=C2

Description

1-phenyl-3,4-dihydropyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-phenylpyrimidin-2(1H)-one (250 mg, 1.45 mmol) in dry THF (20 mL) was added a solution of NaBH4 (58 mg, 1.5 mmol) in 20 mL MeOH by dropwise at 0° C. The reaction mixture was stirred at rt for 1 h. The mixture was concentrated to remove DCM, the residue was purified by SFC to give 1-phenyl-3,4-dihydropyrimidin-2(1H)-one and Compound 365 (74.8 mg, 30% yield) as a white solid. 1H NMR (CDCl3, 400 MHz) δ 7.41-7.33 (m, 4H), 7.23-7.21 (m, 1H), 6.53 (brs, 1H), 6.14-6.11 (m, 1H), 4.88-4.84 (m, 1H), 4.32-4.31 (m, 2H). MS (ESI) m/z [M+H]+ 174.9.